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Compound of Interest
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Cat. No.: B1215505 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the lightfastness of Indanthrone Blue (PB60)

against other common blue pigments, supported by experimental data and standardized testing

protocols. The information presented is intended to assist researchers in selecting appropriate

pigments for applications where color stability upon exposure to light is a critical factor.

Executive Summary
Indanthrone Blue (PB60) is an organic pigment widely recognized for its excellent

lightfastness, often receiving a rating of I (Excellent) on the ASTM lightfastness scale. This

performance places it among the most durable blue pigments available for applications

requiring long-term color stability. This guide will delve into the specifics of ASTM D4303

lightfastness testing, present comparative data for Indanthrone Blue and its alternatives, and

provide a detailed experimental protocol for conducting such tests.

Data Presentation: Comparative Lightfastness of
Blue Pigments
The following table summarizes the lightfastness ratings of Indanthrone Blue (PB60) and

several alternative blue pigments as defined by the American Society for Testing and Materials

(ASTM) standard D4303. The lightfastness categories are determined by the change in color

(ΔE*) after accelerated light exposure.
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Pigment Name
Colour Index
Name

ASTM
Lightfastness
Category

ΔE* (CIELAB) Description

Indanthrone Blue PB60 I[1] ≤ 4.0[2][3] Excellent

Phthalocyanine

Blue
PB15 I - II[1] ≤ 8.0

Excellent to Very

Good

Cobalt Blue PB28 I ≤ 4.0 Excellent

Ultramarine Blue PB29 I[4] ≤ 4.0 Excellent

Prussian Blue PB27 II - III 4.1 - 16.0
Very Good to

Fair

Cerulean Blue PB35/PB36 I ≤ 4.0 Excellent

ASTM Lightfastness Categories and Corresponding ΔE Values:*[2][3]

ASTM Lightfastness I (Excellent): ΔE* of 4.0 or less.

ASTM Lightfastness II (Very Good): ΔE* from 4.1 to 8.0.

ASTM Lightfastness III (Fair): ΔE* from 8.1 to 16.0.

ASTM Lightfastness IV (Poor): ΔE* from 16.1 to 24.0.

ASTM Lightfastness V (Very Poor): ΔE* greater than 24.0.

Experimental Protocols: ASTM D4303 Lightfastness
Testing
The following is a detailed methodology for conducting lightfastness testing of pigments in

accordance with ASTM D4303, "Standard Test Methods for Lightfastness of Colorants Used in

Artists' Materials".[5][6][7][8] This standard outlines several methods for accelerated exposure

to simulate indoor lighting conditions.[5][6][7][8]

Specimen Preparation

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.handprint.com/HP/WCL/waterb.html
https://www.artresin.com/blogs/artresin/what-does-lightfastness-mean
https://justpaint.org/delta-e/
https://www.handprint.com/HP/WCL/waterb.html
https://www.artiscreation.com/blue.html
https://www.artresin.com/blogs/artresin/what-does-lightfastness-mean
https://justpaint.org/delta-e/
https://kelid1.ir/FilesUp/ASTM_STANDARS_971222/D4303.PDF
https://standards.iteh.ai/catalog/standards/astm/5583222d-1942-44db-97db-f362f9366743/astm-d4303-06
https://store.astm.org/d4303-06.html
https://store.astm.org/d4303-10r22.html
https://kelid1.ir/FilesUp/ASTM_STANDARS_971222/D4303.PDF
https://standards.iteh.ai/catalog/standards/astm/5583222d-1942-44db-97db-f362f9366743/astm-d4303-06
https://store.astm.org/d4303-06.html
https://store.astm.org/d4303-10r22.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper specimen preparation is crucial for obtaining accurate and reproducible results.

Dispersion: The pigment is thoroughly dispersed in a specific vehicle (e.g., acrylic emulsion,

oil, watercolor). The dispersion method should be consistent for all samples being compared.

Application: The colored dispersion is applied uniformly to a stable, non-reactive substrate.

For acrylics, a 10 mil drawdown over primed aluminum panels or lacquered test cards is

common.[9] For oil paints, a 6 mil thickness is often used.[9]

Tint vs. Masstone: ASTM lightfastness ratings are typically based on a tint of the color, not

the full-strength masstone.[9] This is because pigments are generally more susceptible to

fading when mixed with white.[9] The standard specifies mixing the color with enough white

to achieve a reflectance of 35-45% at the wavelength of maximum absorption.[9]

Control Samples: For each pigment, a minimum of seven identical samples are prepared:

one unexposed control and three for each of two different exposure methods (e.g., outdoor

and accelerated indoor).[9]

Initial Color Measurement
Before light exposure, the initial color of each specimen is precisely measured.

Instrumentation: A spectrophotometer or a colorimeter is used to measure the color. The

instrument should be capable of excluding specular reflectance (gloss).

Color Space: The color is quantified in the CIE 1976 Lab* (CIELAB) color space. This system

defines color using three coordinates: L* (lightness), a* (red-green axis), and b* (yellow-blue

axis).

Procedure: Multiple measurements are taken at different locations on each specimen and

averaged to ensure accuracy. These initial readings serve as the baseline for determining

color change.

Accelerated Light Exposure
The specimens are exposed to a controlled light source to simulate the effects of long-term

indoor illumination. ASTM D4303 describes several methods, with Method C (Xenon-Arc) being

a common laboratory-based approach.[5][10]
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Apparatus: A xenon-arc test chamber is used, as it provides a spectral distribution close to

that of natural sunlight filtered through window glass.[9][10]

Exposure Conditions (Method C):[5][10]

Irradiance: 0.35 W/m²/nm at 340 nm.

Relative Humidity: 55% ± 5%.

Black Panel Temperature: 63°C ± 2°C.

Total Radiant Exposure: The exposure continues until a total radiant exposure of 510

kJ/m² at 340 nm is reached.[5] This is roughly equivalent to 1260 MJ/m² of total spectral

radiant exposure from glass-filtered daylight.[5][10]

Post-Exposure Color Measurement and Calculation
After the exposure period is complete, the color of the specimens is measured again using the

same procedure as the initial measurement.

Color Difference Calculation: The color difference, or ΔE, is calculated using the CIE 1976
Lab color difference formula:[5]

ΔE* = √[(ΔL)\² + (Δa)\² + (Δb*)\²]

Where ΔL, Δa, and Δb* are the differences in the L, a, and b* values before and after

exposure.

Lightfastness Classification: The calculated ΔE* value is used to classify the pigment into

one of the ASTM lightfastness categories as outlined in the data presentation table.

Mandatory Visualization
The following diagrams illustrate the experimental workflow for ASTM D4303 lightfastness

testing.
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1. Specimen Preparation

2. Initial Color Measurement

3. Accelerated Light Exposure (Method C)

4. Post-Exposure Analysis

Pigment Dispersion in Vehicle

Uniform Application to Substrate

Creation of Tints and Masstone Samples

Preparation of Control Samples

Spectrophotometer/Colorimeter Measurement

Record CIELAB (Lab*) Values

Mount Samples in Xenon-Arc Chamber

Set Exposure Parameters
(Irradiance, Humidity, Temperature)

Expose to Total Radiant Exposure
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Calculate ΔE* (Color Difference)

Assign ASTM Lightfastness Category
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Caption: ASTM D4303 Experimental Workflow.
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Color Change (ΔE*) ASTM Lightfastness Category

≤ 4.0 I (Excellent)

4.1 - 8.0 II (Very Good)

8.1 - 16.0 III (Fair)

> 16.0 IV & V (Poor/Very Poor)
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Caption: Relationship between ΔE* and ASTM Lightfastness Category.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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